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Compound of Interest

Compound Name: N-Methyldodecylamine

CAS No.: 7311-30-0

Cat. No.: B1205229

Get Quote

N-Methyldodecylamine is a secondary fatty amine with a long alkyl chain, which imparts

surfactant-like properties.[1] While useful in various applications, from the synthesis of specialty

chemicals to the formulation of detergents, its chemical nature necessitates stringent safety

protocols.[1] The primary hazards associated with N-Methyldodecylamine are its corrosivity

and potential for severe tissue damage upon contact.[2]

GHS Classification and Hazard Statements
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. N-
Methyldodecylamine is classified as follows:
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Hazard Class Category
GHS Hazard
Statement

Source

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage.

[2][3][4]

Serious Eye

Damage/Irritation
1

H318: Causes serious

eye damage.
[2]

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed.
[5]

Hazardous to the

Aquatic Environment,

Long-Term Hazard

1

H410: Very toxic to

aquatic life with long

lasting effects.

[5]

These classifications underscore the critical need for appropriate personal protective

equipment (PPE) and careful handling to prevent any direct contact with the substance. The

corrosive nature of N-Methyldodecylamine means it can cause irreversible damage to skin

and eyes.[2][4]

Engineering Controls and Personal Protective
Equipment: A Multi-Layered Defense
A foundational principle of chemical safety is the hierarchy of controls. This approach prioritizes

the implementation of more effective control measures to mitigate risks.
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Hierarchy of Controls for N-Methyldodecylamine

Elimination
(Not Feasible)

Substitution
(Consider less hazardous alternatives)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Emergency Response for N-Methyldodecylamine Incident

Incident Occurs
(Spill or Exposure)

Assess the Situation
(Safety First!)

Evacuate Area
(If Necessary)

Major Spill/
Exposure

Administer First Aid
(See Protocol 4.1)

Personnel
Exposure

Control Spill
(See Protocol 4.2)

Manageable
Spill

Report Incident to EHS

Decontaminate Area

Click to download full resolution via product page

Workflow for responding to an N-Methyldodecylamine incident.

First-Aid Measures
Immediate medical attention is required for any exposure to N-Methyldodecylamine. [4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. [4]Remove contact lenses if present and easy to do. [3]Continue rinsing and

seek immediate medical attention from an ophthalmologist. * Skin Contact: Take off

immediately all contaminated clothing. [4]Rinse skin with plenty of water or shower for at
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least 15 minutes. [4]Call a physician immediately. [4][5]* Inhalation: Remove the victim to

fresh air and keep at rest in a position comfortable for breathing. [3][5]If breathing is difficult,

give oxygen. [3]If not breathing, give artificial respiration, but avoid mouth-to-mouth

resuscitation. [3][5]Call a physician immediately. [4]* Ingestion: Rinse mouth with water.

[3]Do NOT induce vomiting. [3][5]Never give anything by mouth to an unconscious person.

[3]Call a physician or Poison Control Center immediately. [3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. [5]Wear full personal protective

equipment, including respiratory protection. [5]Ensure adequate ventilation. [5]*

Environmental Precautions: Prevent further leakage or spillage if safe to do so. [5]Do not let

the product enter drains, water courses, or the soil. [5]* Methods for Containment and

Cleaning Up: Absorb the spillage with a non-combustible, inert material such as sand, earth,

or universal binders. [5]Collect the absorbed material in a suitable container for disposal.

Decontaminate the affected area. [5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, alcohol-resistant foam, or

carbon dioxide. [3][5]* Specific Hazards: Combustion may produce irritant fumes and toxic

gases such as nitrogen oxides and carbon monoxide. [6]* Protective Equipment for

Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective clothing.

[3][5]

Toxicological and Physicochemical Properties
A thorough understanding of the toxicological and physicochemical properties of N-
Methyldodecylamine is crucial for a comprehensive risk assessment.

Toxicological Information
Acute Toxicity: Harmful if swallowed. [5]* Skin Corrosion/Irritation: Causes severe skin burns.

[2][3]* Serious Eye Damage/Irritation: Causes serious eye damage. [2]* Carcinogenicity: No

component of this product present at levels greater than or equal to 0.1% is identified as a

probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.
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Physicochemical Properties
Property Value Source

Molecular Formula C₁₃H₂₉N [7]

Molecular Weight 199.38 g/mol [2]

Appearance Colorless to light yellow liquid [7][8]

Melting Point 18-19 °C [7][8]

Boiling Point 200 °C (lit.) [7]

Flash Point >110 °C (>230 °F) [7][8]

Density 0.795 g/mL at 25 °C (lit.) [7]

Water Solubility Not miscible [7][8]

Disposal Considerations
Dispose of N-Methyldodecylamine and its container in accordance with local, regional, and

national regulations. [3][5]This material and its container must be disposed of as hazardous

waste. [6]Avoid release to the environment. [5]

Conclusion
N-Methyldodecylamine is a valuable chemical intermediate with significant hazards. A

comprehensive understanding of its properties and strict adherence to the safety protocols

outlined in this guide are paramount for ensuring the safety of laboratory personnel and the

protection of the environment. By implementing a multi-layered approach to safety,

incorporating engineering controls, appropriate PPE, and robust emergency preparedness, the

risks associated with handling this corrosive compound can be effectively managed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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